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Compound of Interest

Compound Name:
(4-Bromophenyl)(2-

methylphenyl)methanol

CAS No.: 944695-76-5

Cat. No.: B1532358

Get Quote

Part 1: Executive Summary & Compound Profile
Compound Identification:

IUPAC Name: (4-Bromophenyl)(2-methylphenyl)methanol

Common Name: 4-Bromo-2'-methylbenzhydrol

CAS Number: 944695-76-5 (Note: Isomeric variations exist; verify specific substitution

pattern).

Molecular Formula:

Molecular Weight: 277.16 g/mol

Physical State: White to off-white crystalline solid.
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Melting Point: Typically 76–80 °C (dependent on polymorph and purity).

Strategic Importance: Solubility data for this intermediate is the cornerstone of process

development, specifically for purification via crystallization. As a diarylmethanol, the compound

exhibits a steep solubility curve in polar protic solvents (alcohols) and high solubility in polar

aprotic solvents (esters, DMSO), making it an ideal candidate for cooling crystallization or anti-

solvent precipitation (using water or alkanes).

Part 2: Solubility Data Landscape & Predictive
Profiling
While specific, open-access solubility mole-fraction tables for this exact CAS are often

proprietary to process chemistry groups, the solubility behavior follows a predictable

thermodynamic pattern consistent with structural analogs (e.g., 4-chlorobenzhydrol).

Predictive Solubility Ranking (Polarity & H-Bonding
Analysis)
Based on the "Like Dissolves Like" principle and the presence of the hydroxyl (-OH)

donor/acceptor group and the lipophilic bromophenyl/methylphenyl rings:
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Rank Solvent Class
Specific
Solvents

Solubility
Prediction

Mechanism

1 (Highest) Polar Aprotic
DMF, DMSO,

THF
Very High

Strong dipole-

dipole

interactions; H-

bond acceptance

from solute -OH.

2 Polar Protic
Methanol,

Ethanol, IPA
High

Strong H-

bonding network;

ideal for cooling

crystallization

due to steep

.

3 Esters/Ketones
Ethyl Acetate,

Acetone
Moderate-High

Good solvency

for the aromatic

rings; moderate

H-bonding.

4
Aromatic

Hydrocarbons
Toluene, Xylene Moderate

interactions with

phenyl rings;

effective for

heating/cooling

cycles.

5 (Lowest) Alkanes/Water
Heptane,

Hexane, Water

Very Low

(Insoluble)

High interfacial

tension; Water is

the primary anti-

solvent.

Thermodynamic Modeling (The Apelblat Equation)
To rigorously define the solubility curve, experimental data is correlated using the Modified

Apelblat Equation, which assumes a linear relationship between the logarithm of mole fraction

solubility (
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) and the inverse of temperature (

):

: Mole fraction solubility of the solute.[1][2][3]

ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

: Absolute temperature (K).[1][2][3][4]

: Empirical model parameters derived from regression analysis.

Part 3: Experimental Protocol (Self-Validating
System)
This protocol utilizes the Dynamic Laser Monitoring Method, which is superior to static

gravimetric methods for speed and accuracy in detecting the exact saturation point (clear

point).

Apparatus Setup (Graphviz Diagram)
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Figure 1: Dynamic Laser Monitoring Setup for Solubility Determination
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Step-by-Step Methodology
Preparation: Weigh a precise mass (

) of (4-Bromophenyl)(2-methylphenyl)methanol into the glass vessel.

Solvent Addition: Add a known mass (

) of the target solvent (e.g., Ethanol).

Equilibration: Set the stirrer to 300 RPM. The mixture will likely be a suspension at room

temperature.

Heating Phase: Slowly increase the temperature of the water bath (rate: 0.2 K/min).

Detection: Monitor the laser transmittance.

Suspension: Low transmittance (scattering).

Dissolution: Transmittance rises sharply.

Clear Point (

): The temperature at which transmittance hits the maximum (100% baseline). This is the
saturation temperature for the concentration

.

Validation: Cool the solution slowly until turbidity reappears (Cloud Point). The hysteresis

between Clear and Cloud points should be < 0.5 K for high-quality data.

Iteration: Add more solute to the same vessel and repeat to generate the next data point on

the curve (Synthetic Method).

Part 4: Thermodynamic Analysis & Process
Application
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Calculating Thermodynamic Functions
Using the Van't Hoff Analysis, we determine the driving forces for dissolution. Plot

vs

. The slope provides the Enthalpy of Solution (

).

Enthalpy (

): Typically positive (Endothermic) for this class of compounds, indicating solubility increases
with temperature.

Gibbs Free Energy (

):

. A positive

indicates the process is not spontaneous for the pure solid converting to a standard solution
state, but the mixing entropy drives the actual dissolution.

Crystallization Process Design (Workflow)
The solubility data directly informs the isolation strategy. For (4-Bromophenyl)(2-
methylphenyl)methanol, a Cooling + Anti-solvent hybrid approach is often best to maximize

yield and purity.
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Figure 2: Optimized Crystallization Workflow based on Solubility Differential
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Critical Process Parameters (CPPs)
Metastable Zone Width (MSZW): The temperature difference between the saturation curve

(measured above) and the nucleation curve (cloud point). Keep the process within this zone

to avoid "crashing out" (oiling out) which traps impurities.

Solvent Ratio: For Ethanol/Water systems, a ratio of 1:1 to 1:3 (v/v) is typically optimal for

diarylmethanol derivatives to balance yield (>90%) and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profiling & Thermodynamic
Analysis of (4-Bromophenyl)(2-methylphenyl)methanol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1532358/docs#technical-guide-
solubility-profiling-thermodynamic-analysis-of-4-bromophenyl-2-methylphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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